Cas no 80987-71-9 (5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-amine
• CAS No: 80987-71-9
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• MDL: MFCD00450153
• CID: 727557
• PubChem ID: 3067251
• Update Time: 2025-06-08

5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2-amine,5-(1,3-benzodioxol-5-yl)-
• 5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-amine
• 5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-amine
• 5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-ylamine
• DTXSID50230830
• Z285233772
• EN300-44156
• SCHEMBL24653524
• 1,3,4-Oxadiazol-2-amine, 5-(1,3-benzodioxol-5-yl)-
• 5-(1,3-dioxaindan-5-yl)-1,3,4-oxadiazol-2-amine
• 80987-71-9
• F2182-0022
• 5-(benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-amine
• MFCD00450153
• BRN 0526448
• AKOS000123930
• G36377
• STL255680

• MDL： MFCD00450153
• Inchi： 1S/C9H7N3O3/c10-9-12-11-8(15-9)5-1-2-6-7(3-5)14-4-13-6/h1-3H,4H2,(H2,10,12)
• InChI Key： RDYBBDXAHGPAOB-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C3=NN=C(N)O3)=CC1=2

Computed Properties

• Exact Mass: 205.049
• Monoisotopic Mass: 205.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.493
• Boiling Point: 401.4°C at 760 mmHg
• Flash Point: 196.6°C
• Refractive Index: 1.643

Additional information on 5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-amine

Introduction to 5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-amine (CAS No. 80987-71-9) and Its Emerging Applications in Chemical Biology

The compound 5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-amine, identified by its CAS number 80987-71-9, represents a fascinating molecular scaffold with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic amine derivative combines the structural features of a benzodioxole moiety with an oxadiazole ring system, creating a unique chemical entity that has garnered attention for its versatile biological activities and mechanistic insights.

At the core of the compound's appeal lies its dual functionality. The benzodioxole (or 1,3-benzodioxol) group, characterized by its aromatic stability and oxygen-rich environment, is known for its presence in various bioactive natural products and synthetic drugs. In contrast, the 1,3,4-oxadiazole ring introduces a nitro-like electronic signature and potential sites for hydrogen bonding interactions. The presence of an amine substituent at the 2-position of the oxadiazole further enhances the molecule's reactivity and adaptability for further derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies suggest that 5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-amine can interact with a range of biological targets, including enzymes and receptors implicated in inflammatory pathways. The oxadiazole ring is particularly adept at forming hydrogen bonds with polar residues in protein active sites, while the benzodioxole moiety may engage in π-stacking interactions or hydrophobic effects depending on the target.

The synthesis of this compound has been refined through multi-step organic transformations that highlight modern methodologies in medicinal chemistry. Key steps involve nucleophilic substitution reactions to introduce the amine functionality and cyclization protocols to construct the oxadiazole core. The benzodioxole group is typically introduced via cross-coupling reactions or condensation processes with appropriate precursors. These synthetic strategies not only showcase efficiency but also emphasize green chemistry principles by minimizing waste and maximizing yield.

In terms of biological activity, preliminary studies have revealed that derivatives of 5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-amine exhibit promising properties as modulators of enzymatic pathways relevant to neurodegenerative diseases. The oxadiazole scaffold has been associated with anti-inflammatory effects through inhibition of cyclooxygenase (COX) enzymes or lipoxygenase (LOX) pathways. Additionally, the benzodioxole moiety has shown potential as an antioxidant agent in cellular models. These combined attributes make this compound an attractive candidate for further investigation.

The integration of machine learning techniques has accelerated the discovery process by predicting novel analogs of 5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-amine with enhanced bioactivity. By analyzing large datasets of bioactive molecules and their targets, computational models can suggest structural modifications that optimize pharmacokinetic profiles or improve binding affinity. This data-driven approach complements traditional experimental screening methods and has led to the identification of several promising derivatives.

Preclinical investigations have begun to explore the pharmacological profile of this compound in vivo. Animal models have demonstrated favorable safety profiles when administered at therapeutic doses over extended periods. Furthermore, its metabolic stability suggests that it may exhibit prolonged half-life upon systemic administration—a critical factor for drug development. These findings are particularly encouraging given the growing demand for long-term treatments in chronic conditions.

The versatility of 5-(2H-1,3-benzodioxol-5-ylyl)-1,3,4 oxadiazol - 2 - amine extends beyond its direct biological applications; it serves as a valuable building block for libraries of diverse chemical entities. By systematically varying substituents on either ring system while maintaining core structure integrity , researchers can generate libraries tailored toward specific therapeutic niches . Such combinatorial chemistry approaches are increasingly adopted by pharmaceutical companies seeking novel drug candidates amid rising competition from generic medications .

The regulatory landscape surrounding novel compounds like this one continues to evolve , emphasizing rigorous yet efficient evaluation protocols . Regulatory agencies now encourage early engagement between industry partners , academic researchers , & health authorities to streamline approvals without compromising patient safety . This collaborative model ensures faster translation from bench science into clinical practice while maintaining high standards oversight throughout development lifecycle .

Future directions may see exploration into photopharmacology applications where light activation triggers conformational changes enhancing therapeutic efficacy . Alternatively , nanotechnology platforms could encapsulate these molecules improving delivery systems across biological barriers such as blood-brain barrier penetration challenges faced by many CNS drugs . Such innovations would expand utility beyond current applications opening new avenues exploration within both academic & industrial research communities alike